Cas no 889942-79-4 (4-Methoxy-1H-indole-3-carbonitrile)

• Product Name: 4-Methoxy-1H-indole-3-carbonitrile
• CAS No: 889942-79-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD07776621
• CID: 714323
• PubChem ID: 34177059
• Update Time: 2025-06-07

4-Methoxy-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,4-methoxy-
• 1H-Indole-3-carbonitrile,4-methoxy
• 3-Cyano-4-methoxyindole
• 4-methoxyindole-3-carbonitrile
• 1H-Indole-3-carbonitrile, 4-Methoxy-
• 4-METHOXY-1H-INDOLE-3-CARBONITRILEOL
• 889942-79-4
• MFCD07776621
• AKOS006284146
• DTXSID90652996

• MDL： MFCD07776621
• Inchi： 1S/C10H8N2O/c1-13-9-4-2-3-8-10(9)7(5-11)6-12-8/h2-4,6,12H,1H3
• InChI Key： CQQKEAUKMZGVCS-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC=C2)C(C#N)=C1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 48.8A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 385.0±22.0 °C(Predicted)
• PSA: 48.81000
• LogP: 2.04818
• pka: 14.83±0.30(Predicted)

4-Methoxy-1H-indole-3-carbonitrile Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles